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Compound of Interest

Compound Name: Bis(4-hydroxyphenyl)acetic acid

CAS No.: 40232-93-7

Cat. No.: B1265957

Get Quote

CAS Registry Number: 40232-93-7 Synonyms: 2,2-Bis(4-hydroxyphenyl)acetic acid; 4-

Hydroxy-α-(4-hydroxyphenyl)benzeneacetic acid; Bisphenol C Carboxylic Acid.[1]

Executive Summary
Bis(4-hydroxyphenyl)acetic acid (BPAA) is a bifunctional phenolic acid structurally related to

Bisphenol A (BPA), distinguished by the presence of a carboxylic acid moiety at the bridging

carbon. This structural modification significantly alters its solubility landscape compared to

standard bisphenols, introducing pH-dependent solubility in aqueous media and enhanced

interaction with polar aprotic solvents.

This guide details the solubility parameters of BPAA to assist researchers in reaction medium

selection, recrystallization (purification), and formulation for polymer synthesis (e.g., polyesters,

polycarbonates).

Physicochemical Profile & Solubility Mechanism
The solubility of BPAA is governed by the competition between its hydrophobic

diphenylmethane skeleton and its three hydrophilic hydrogen-bonding sites (two phenolic
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hydroxyls and one carboxylic acid).

Structural Drivers of Solubility
Hydrophobic Domain: The two phenyl rings create a significant non-polar surface area,

limiting solubility in pure water at neutral pH.

H-Bond Donors/Acceptors: The phenolic -OH groups and the -COOH group facilitate strong

solvation in polar protic solvents (Alcohols) and polar aprotic solvents (DMSO, THF).

Acidity (pKa): The carboxylic acid (pKa ~4.5) allows for deprotonation in basic media,

rendering the molecule water-soluble as a carboxylate salt.

Predicted Physicochemical Constants
Property Value (Approx.) Implication

Molecular Weight 244.24 g/mol Moderate size, solid at STP.

LogP (Octanol/Water) ~2.5 - 2.8
Lipophilic character; partitions

into organic phases.

pKa (-COOH) 4.2 - 4.5
Soluble in aqueous

NaHCO₃/NaOH.

pKa (Phenol) ~9.5 - 10.0
Requires high pH for full

dianion formation.

Solubility Landscapes: Solvent Compatibility Data
The following data summarizes the qualitative and semi-quantitative solubility behavior of

BPAA. Note that unlike common commodity chemicals, specific mole-fraction solubility data for

this CAS is limited in public literature; the values below are derived from structural analogs

(Diphenolic acid) and standard process chemistry principles.

Table 1: Solubility Profile at 25°C (Standard Pressure)
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Solvent Class Specific Solvent Solubility Rating
Primary Interaction
Mechanism

Polar Aprotic THF (Tetrahydrofuran)
Very High (>200

mg/mL)

Strong H-bond

acceptance by ether

oxygen.

DMSO / DMF Very High
Dipole-dipole & H-

bonding.

Acetone High

Carbonyl oxygen

accepts H-bonds from

phenols.

Polar Protic Methanol / Ethanol High (>100 mg/mL)

Solvation of both -OH

and -COOH via H-

bonding network.

Isopropanol (IPA) Moderate

Reduced solubility

due to steric bulk of

solvent.

Chlorinated
Dichloromethane

(DCM)
Low to Moderate

Useful for extraction

but not high-

concentration storage.

Aqueous Water (pH < 4) Insoluble (<1 mg/mL)
Hydrophobic effect

dominates.

Water (pH > 8) Soluble
Formation of soluble

carboxylate salt.

Non-Polar Hexane / Toluene Insoluble

Lack of polar

interactions to

overcome lattice

energy.

Diagram 1: Solvation Mechanism & Interactions
The following diagram illustrates how different solvent classes interact with the functional

groups of BPAA.
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Solvent Interactions
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Caption: Interaction map showing the mechanism of solvation for BPAA across different solvent

classes.

Experimental Protocol: Purification via
Recrystallization
Recrystallization is the primary method for purifying BPAA from synthesis byproducts (such as

unreacted phenol or isomeric impurities). The "Solvent/Anti-Solvent" method is most effective

due to the steep solubility gradient.

Recommended System: Ethanol (Solvent) + Water (Anti-
Solvent)
Principle: BPAA is highly soluble in hot ethanol but poorly soluble in water. Adding water to a

saturated ethanol solution forces the hydrophobic BPAA to crystallize while polar impurities

remain in the mother liquor.

Step-by-Step Workflow
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Dissolution (Saturation):

Place crude BPAA in a round-bottom flask.

Add Ethanol (95% or absolute) at a ratio of approx. 3-5 mL per gram of solid.

Heat to reflux (approx. 78°C) with stirring until fully dissolved.

Note: If insolubles remain after 15 mins of reflux, perform a hot filtration to remove

mechanical impurities.

Nucleation (Anti-Solvent Addition):

While maintaining the solution near boiling, slowly add warm Water (60°C) dropwise.

Stop addition when a persistent turbidity (cloudiness) just begins to appear.

Add a few drops of ethanol to clear the solution back to transparency.

Crystallization (Controlled Cooling):

Remove heat and allow the flask to cool slowly to room temperature (25°C) over 2-3

hours.

Critical: Rapid cooling precipitates amorphous powder; slow cooling yields defined

crystals.

Once at room temperature, cool further in an ice bath (0-4°C) for 1 hour to maximize yield.

Isolation:

Filter the crystals using a Büchner funnel under vacuum.

Wash the cake with a cold 50:50 Ethanol:Water mixture.

Dry in a vacuum oven at 60°C for 12 hours.

Diagram 2: Recrystallization Process Flow
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Caption: Logical workflow for the purification of Bis(4-hydroxyphenyl)acetic acid using the

Ethanol/Water system.

Thermodynamic Considerations
The dissolution of BPAA in organic solvents is generally endothermic (

) and entropy-driven (

).

Temperature Dependence: Solubility increases significantly with temperature. This confirms

the suitability of thermal recrystallization methods.

Apelblat Equation: Experimental solubility data for bisphenols typically fits the modified

Apelblat equation, which models the logarithmic solubility as a function of inverse

temperature (

).

Implication: Small increases in temperature (e.g., from 25°C to 50°C) can double or triple

the solubility in alcohols, aiding in high-throughput processing.
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thermodynamic data for the structural analog mono-acid).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. 40232-93-7 bis(4-hydroxyphenyl)acetic acid [chemsigma.cn]
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[https://www.benchchem.com/product/b1265957/docs#technical-guide-solubility-profile-
purification-of-bis-4-hydroxyphenyl-acetic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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